Cas no 1385027-30-4 (1-(2-aminoethyl)-1H-indole-5-carbonitrile)

• Product Name: 1-(2-aminoethyl)-1H-indole-5-carbonitrile
• CAS No: 1385027-30-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 4771560
• Update Time: 2025-05-21

1-(2-aminoethyl)-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5-carbonitrile, 1-(2-aminoethyl)-
• 1-(2-aminoethyl)-1H-indole-5-carbonitrile

• Inchi： 1S/C11H11N3/c12-4-6-14-5-3-10-7-9(8-13)1-2-11(10)14/h1-3,5,7H,4,6,12H2
• InChI Key： KQIDLHZLCDPEOY-UHFFFAOYSA-N
• SMILES： N1(C=CC2C=C(C#N)C=CC1=2)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(2-aminoethyl)-1H-indole-5-carbonitrile

1-(2-Aminoethyl)-1H-Indole-5-Carbonitrile: A Comprehensive Overview

1-(2-Aminoethyl)-1H-indole-5-carbonitrile (CAS No. 1385027-30-4) is a fascinating compound with a unique structure and diverse applications in the field of organic chemistry. This compound, often referred to as Aminoethyl Indole Carbonitrile, has garnered significant attention due to its potential in drug discovery, material science, and synthetic chemistry. In this article, we will delve into its structural characteristics, synthesis methods, applications, and recent advancements in research.

The molecular structure of 1-(2-aminoethyl)-1H-indole-5-carbonitrile consists of an indole ring system with a cyano group at the 5-position and an aminoethyl group at the 1-position. The indole moiety is a bicyclic structure comprising a six-membered benzene ring fused to a five-membered pyrrole ring. The presence of the cyano group introduces electron-withdrawing effects, while the aminoethyl group contributes electron-donating properties, creating a balance that makes this compound versatile for various chemical reactions. Recent studies have highlighted the importance of such structural features in modulating biological activities and chemical reactivity.

One of the most notable aspects of Aminoethyl Indole Carbonitrile is its role in medicinal chemistry. Researchers have explored its potential as a building block for designing bioactive molecules. For instance, the compound has been used in the synthesis of inhibitors for kinases and other enzymes involved in disease pathways. A recent study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-cancer activity by targeting specific oncogenic pathways. The ability to modify the aminoethyl and cyano groups further enhances its utility in drug design.

In terms of synthesis, 1-(2-aminoethyl)-1H-indole-5-carbonitrile can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. A popular method involves the reaction of indole derivatives with cyanating agents under specific conditions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Moreover, green chemistry approaches have been applied to minimize waste and reduce environmental impact during synthesis.

Beyond medicinal chemistry, Aminoethyl Indole Carbonitrile has found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends enhances their electrical conductivity without compromising mechanical properties. This dual functionality opens up new possibilities for developing advanced materials for electronic devices.

Another emerging area of research is the use of Aminoethyl Indole Carbonitrile in catalysis. The compound has been investigated as a ligand for transition metal catalysts in various organic transformations, including cross-coupling reactions and asymmetric synthesis. Its ability to coordinate with metal centers while maintaining stability under reaction conditions makes it a valuable tool in modern catalytic processes.

In conclusion, 1-(2-aminoethyl)-1H-indole-5-carbonitrile (CAS No. 1385027-30-4) is a multifaceted compound with significant potential across multiple disciplines. Its structural versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific developments. As research continues to uncover new possibilities for this compound, its role in advancing medicine, materials science, and catalysis will undoubtedly grow.